Cas no 71001-35-9 (Benzene, (2-bromo-1-propenyl)-)
71001-35-9 structure
Product Name:Benzene, (2-bromo-1-propenyl)-
CAS No:71001-35-9
MF:C9H9Br
MW:197.071761846542
CID:4154246
PubChem ID:53999799
Update Time:2025-04-24
Benzene, (2-bromo-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (2-bromo-1-propenyl)-
- Benzene, (2-bromo-1-propen-1-yl)-
- 71001-35-9
- (2-BROMOPROP-1-EN-1-YL)BENZENE
- 1-bromo-1-methyl-2-phenyl ethene
-
- Inchi: 1S/C9H9Br/c1-8(10)7-9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: KKSKXOVFUCIEHH-UHFFFAOYSA-N
- SMILES: BrC(C)=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 195.989
- Monoisotopic Mass: 195.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Benzene, (2-bromo-1-propenyl)- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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